Cas no 101872-47-3 (1H-Indole-3-methanol, a-[(dimethylamino)methyl]-1-hexyl-)

• Product Name: 1H-Indole-3-methanol, a-[(dimethylamino)methyl]-1-hexyl-
• CAS No: 101872-47-3
• MF: C₁₈H₂₈N₂O
• MW: 288.427724838257
• CID: 191849
• PubChem ID: 59067
• Update Time: 2025-04-19

1H-Indole-3-methanol, a-[(dimethylamino)methyl]-1-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanol, a-[(dimethylamino)methyl]-1-hexyl-
• Indole-3-methanol,a-(dimethylaminomethyl)-1-hexyl-(6CI)
• 2-(dimethylamino)-1-(1-hexylindol-3-yl)ethanol
• 2-(Dimethylamino)-1-(1-hexyl-1H-indol-3-yl)ethan-1-ol
• BRN 0412717
• alpha-((Dimethylamino)methyl)-1-hexylindole-3-methanol
• 101872-47-3
• DTXSID50906785
• INDOLE-3-METHANOL, alpha-((DIMETHYLAMINO)METHYL)-1-HEXYL-

• Inchi： 1S/C18H28N2O/c1-4-5-6-9-12-20-13-16(18(21)14-19(2)3)15-10-7-8-11-17(15)20/h7-8,10-11,13,18,21H,4-6,9,12,14H2,1-3H3
• InChI Key： XNQSVSPIPVCVEC-UHFFFAOYSA-N
• SMILES： OC(CN(C)C)C1=CN(C2C=CC=CC1=2)CCCCCC

Computed Properties

• Exact Mass: 288.22034
• Monoisotopic Mass: 288.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.4A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.02
• Boiling Point: 444.9°C at 760 mmHg
• Flash Point: 222.9°C
• Refractive Index: 1.541
• PSA: 28.4
• LogP: 3.81660